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Compound of Interest

Compound Name:
Methyl tetrahydro-2H-pyran-3-

carboxylate

Cat. No.: B177482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl tetrahydro-2H-pyran-3-carboxylate (CAS No: 18729-20-

9). Adherence to these guidelines is critical for ensuring laboratory safety and procedural

accuracy.

Immediate Safety Information
Methyl tetrahydro-2H-pyran-3-carboxylate is classified as a combustible liquid and can

cause serious eye irritation.[1] All personnel must be familiar with the following immediate

safety measures.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following must be worn at all

times when handling this chemical:

Eye and Face Protection: Chemical splash goggles are mandatory.[2] For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[1][2] Standard

safety glasses are not sufficient.

Hand Protection: Chemical-resistant gloves are required. While specific permeation data for

this compound is not readily available, nitrile or butyl rubber gloves are generally
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recommended for handling esters and ethers.[3] Gloves must be inspected for integrity

before each use and replaced immediately if contaminated or damaged.[1]

Body Protection: A flame-resistant laboratory coat must be worn and kept buttoned.[4][5]

Ensure legs are fully covered by wearing long pants and closed-toe shoes.[4]

Respiratory Protection: All handling of this chemical should be conducted within a certified

chemical fume hood to minimize inhalation of vapors.[1][4][5] If engineering controls are

insufficient, a NIOSH-approved respirator with an appropriate organic vapor cartridge should

be used.

First Aid Measures
In the event of exposure, immediate action is crucial:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[1][2] Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Methyl tetrahydro-2H-pyran-3-carboxylate is essential for

safety and experimental success.

Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards.
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Gather Materials: Ensure all necessary equipment, including the chemical, solvents,

glassware, and labeled waste containers, are readily available.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly and the

sash is at the appropriate height.

Handling
Location: All manipulations of Methyl tetrahydro-2H-pyran-3-carboxylate must be

conducted within a certified chemical fume hood.[4][5]

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing and

the generation of aerosols.

Ignition Sources: As a combustible liquid, keep it away from open flames, hot plates, and

other potential ignition sources.[1][4]

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan
Proper disposal is a critical aspect of the chemical lifecycle to ensure environmental protection

and laboratory safety.

Waste Categorization: Methyl tetrahydro-2H-pyran-3-carboxylate is a non-halogenated

organic solvent.

Waste Container: Dispose of all waste containing this chemical in a designated, clearly

labeled "Non-Halogenated Organic Waste" container.[7][8][9] Do not mix with halogenated

waste.

Container Requirements: The waste container must be made of a compatible material, have

a secure screw-top cap, and be kept closed when not in use.[7][10]
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Labeling: The waste container must be clearly labeled with "Hazardous Waste" and a

complete list of its contents, including the full chemical name of Methyl tetrahydro-2H-
pyran-3-carboxylate.[7][10]

Collection: When the container is full, arrange for its collection by your institution's

environmental health and safety department.

Data Presentation
The following table summarizes key quantitative data for Methyl tetrahydro-2H-pyran-3-
carboxylate.

Property Value Source

CAS Number 18729-20-9 [1]

Molecular Formula C₇H₁₂O₃ [1]

Molecular Weight 144.17 g/mol

GHS Classification

Flammable Liquid, Category 4;

Serious Eye Damage/Eye

Irritation, Category 2A

[1]

Hazard Statements

H227: Combustible liquid;

H319: Causes serious eye

irritation

[1]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl
tetrahydro-2H-pyran-3-carboxylate.
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Caption: Workflow for the safe handling of Methyl tetrahydro-2H-pyran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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